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Compound of Interest

Compound Name: 4-Methyl-4-penten-2-ol

Cat. No.: B1580817 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Methyl-4-penten-2-ol is an organic compound with the chemical formula C6H12O.[1][2] It is

a colorless liquid with a fruity aroma.[1] This compound serves as a valuable intermediate in

organic synthesis. For instance, it is used in the synthesis of 4-Chloro-2-methyl-1-pentene, a

derivative of 3-Chloro-2-methyl-1-propene, which has applications in the development of

antimetabolites for cancer therapy.[3][4] Given its utility, robust and well-documented synthetic

protocols are of significant interest to the research community.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-4-penten-2-ol is provided in the

table below.
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Property Value Source

Molecular Formula C6H12O [2][3][5]

Molecular Weight 100.16 g/mol [3][5][6]

Boiling Point 131.7°C at 760 mmHg [3]

Density 0.832 g/cm³ [3]

Flash Point 46.3°C [3]

Solubility

Soluble in ethanol, ether,

acetone, dichloromethane, and

tetrahydrofuran; slightly

soluble in water.

[1][3]

Refractive Index 1.4269 (estimate) [3]

CAS Number 2004-67-3 [2][3][5]

Experimental Protocols
Two primary methods for the synthesis of 4-Methyl-4-penten-2-ol are presented below. The

first is a catalytic approach using acetaldehyde and isobutylene, and the second is a general

approach via a Grignard reaction.

This protocol is adapted from a patented industrial synthesis method.[5]

Principle: This method involves the direct reaction of acetaldehyde with isobutylene in the

presence of a solid acid catalyst to produce a mixture of 4-Methyl-4-penten-2-ol and its

isomer, 4-methyl-3-penten-2-ol.

Materials:

Acetaldehyde solution (40% in toluene)

Toluene

Isobutylene
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HSiW-V2O5-SiO2 solid acid catalyst

2000ml autoclave with mechanical stirring and thermostat

Procedure:

Charge the 2000ml autoclave with 440.0g of a 40% toluene solution of acetaldehyde (4 mol),

800g of toluene, and 20g of HSiW-V2O5-SiO2 solid acid catalyst.[5]

Slowly introduce isobutylene into the reaction system until the pressure inside the autoclave

reaches 0.60 MPa (approximately 6 mol).[5]

Heat the autoclave to 120°C while maintaining a stirring speed of 800 rpm.[5]

Monitor the reaction progress by taking samples every hour for analysis by gas

chromatography.

The reaction is considered complete when the acetaldehyde is fully converted, which

typically occurs after 5 hours.[5]

After the reaction is complete, cool the autoclave and recover the excess isobutylene for

future use.

Pump the reaction liquid out of the reactor and filter to recover the catalyst, which can be

reused.[5]

The filtrate is then subjected to rectification to separate the toluene and the product mixture.

Results: This process yields a mixture of 4-methyl-3-penten-2-ol and 4-methyl-4-penten-2-ol
with a total yield of 95.7%. The molar ratio of the isomers (4-methyl-3-penten-2-ol to 4-methyl-
4-penten-2-ol) is approximately 4:1.[5]

Quantitative Data Summary:
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Parameter Value

Acetaldehyde 4 mol

Isobutylene ~6 mol

Catalyst 20 g HSiW-V2O5-SiO2

Solvent Toluene

Temperature 120°C

Pressure 0.60 MPa

Reaction Time 5 hours

Overall Yield 95.7%

Product Ratio
4:1 (4-methyl-3-penten-2-ol : 4-methyl-4-penten-

2-ol)

The Grignard reaction is a versatile method for forming carbon-carbon bonds and synthesizing

alcohols.[7][8] For the synthesis of 4-Methyl-4-penten-2-ol, the reaction would involve an

isobutenyl Grignard reagent and acetaldehyde.

Principle: The Grignard reagent, acting as a nucleophile, attacks the electrophilic carbonyl

carbon of the aldehyde. Subsequent hydrolysis of the intermediate magnesium alkoxide yields

the desired secondary alcohol.[9][10][11][12]

Materials:

An isobutenyl halide (e.g., isobutenyl bromide)

Magnesium turnings

Anhydrous ether (e.g., diethyl ether or THF)

Acetaldehyde

Saturated aqueous ammonium chloride solution or dilute acid for work-up
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Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), suspend magnesium turnings in anhydrous ether.[7]

Add a solution of the isobutenyl halide in anhydrous ether dropwise to initiate the formation

of the Grignard reagent (isobutenylmagnesium halide).

Grignard Reaction: Cool a solution of acetaldehyde in anhydrous ether in an ice bath. Add

the prepared Grignard reagent dropwise to the acetaldehyde solution with constant stirring.

[7] Allow the reaction to proceed to completion at room temperature.

Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride or a dilute acid.[7] Separate the organic layer, and extract the aqueous layer with

ether.

Purification: Combine the organic extracts, wash with brine, and dry over an anhydrous

drying agent (e.g., magnesium sulfate).[7] After filtration, remove the solvent under reduced

pressure. The crude product can then be purified by fractional distillation or column

chromatography to yield 4-Methyl-4-penten-2-ol.[7]
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Reaction Setup

Reaction
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Caption: Experimental workflow for the synthesis of 4-Methyl-4-penten-2-ol.
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Isobutenyl Magnesium Bromide (Grignard Reagent)

CH2=C(CH3)CH2-MgBr

Acetaldehyde

CH3CHO

Magnesium Alkoxide Intermediate

Nucleophilic Attack in Ether

4-Methyl-4-penten-2-ol

Hydrolysis (H3O+)

Click to download full resolution via product page

Caption: General Grignard reaction pathway for 4-Methyl-4-penten-2-ol synthesis.

Safety Information
4-Methyl-4-penten-2-ol has some level of toxicity. When handling this compound, the following

precautions should be observed:

Skin Contact: Avoid direct skin contact to prevent potential irritation or allergic reactions.[1]

Eye Contact: Avoid contact with eyes. In case of contact, rinse immediately with plenty of

water and seek medical attention.[1]

Inhalation: Avoid inhaling gas or mist. If inhalation occurs, move to an area with fresh air and

seek medical advice.[1]

Storage: Store in a cool, dry, and well-ventilated area, away from sources of ignition and

oxidizing agents.[1]

Grignard reagents are highly reactive and moisture-sensitive. They should be handled under an

inert atmosphere in dry glassware.[13] The reaction can be exothermic and should be cooled

appropriately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1580817?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/4-METHYL-4-PENTEN-2-OL
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2004673&Mask=200
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2283294.htm
https://www.chemicalbook.com/synthesis/4-methyl-4-penten-2-ol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/102730
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_4_methyl_2_penten_1_ol.pdf
https://leah4sci.com/grignard-reaction-reagent-mechanism-and-cheat-sheet/
https://www.quora.com/What-is-the-importance-of-the-reaction-of-ethyl-magnesium-bromide-with-acetaldehyde
https://www.quora.com/What-is-the-chemical-reaction-of-ethyl-magnesium-bromide-with-acetaldehyde
https://askfilo.com/user-question-answers-smart-solutions/reaction-of-acetaldehyde-with-magnesium-bromide-what-happens-3338343136373938
https://askfilo.com/user-question-answers-smart-solutions/reaction-of-acetaldehyde-with-magnesium-bromide-what-happens-3338343136373938
https://cdquestions.com/exams/questions/treatment-of-acetaldehyde-with-ethyl-magnesium-bro-62e78cdbc18cb251c282cb80
https://cdquestions.com/exams/questions/treatment-of-acetaldehyde-with-ethyl-magnesium-bro-62e78cdbc18cb251c282cb80
https://cymitquimica.com/cas/926-62-5/
https://www.benchchem.com/product/b1580817#experimental-protocol-for-4-methyl-4-penten-2-ol-synthesis
https://www.benchchem.com/product/b1580817#experimental-protocol-for-4-methyl-4-penten-2-ol-synthesis
https://www.benchchem.com/product/b1580817#experimental-protocol-for-4-methyl-4-penten-2-ol-synthesis
https://www.benchchem.com/product/b1580817#experimental-protocol-for-4-methyl-4-penten-2-ol-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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